Cas no 2154647-94-4 ((2S)-2-amino-4-(4-bromo-1H-pyrazol-1-yl)butanoic acid)

• Product Name: (2S)-2-amino-4-(4-bromo-1H-pyrazol-1-yl)butanoic acid
• CAS No: 2154647-94-4
• MF: C₇H₁₀BrN₃O₂
• MW: 248.07720041275
• CID: 6422754
• PubChem ID: 94978302
• Update Time: 2025-05-19

(2S)-2-amino-4-(4-bromo-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1299615
• 2154647-94-4
• (2S)-2-amino-4-(4-bromo-1H-pyrazol-1-yl)butanoic acid

• Inchi： 1S/C7H10BrN3O2/c8-5-3-10-11(4-5)2-1-6(9)7(12)13/h3-4,6H,1-2,9H2,(H,12,13)/t6-/m0/s1
• InChI Key： CSSPPSLGRFUUNN-LURJTMIESA-N
• SMILES： BrC1C=NN(C=1)CC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 246.99564g/mol
• Monoisotopic Mass: 246.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 81.1Ų

Additional information on (2S)-2-amino-4-(4-bromo-1H-pyrazol-1-yl)butanoic acid

Comprehensive Overview of (2S)-2-amino-4-(4-bromo-1H-pyrazol-1-yl)butanoic acid (CAS No. 2154647-94-4)

(2S)-2-amino-4-(4-bromo-1H-pyrazol-1-yl)butanoic acid is a specialized amino acid derivative with a unique brominated pyrazole side chain. This compound, identified by CAS No. 2154647-94-4, has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and enzyme inhibition studies. Its structural features, including the chiral (2S)-configuration and the 4-bromo-1H-pyrazol-1-yl moiety, make it a valuable building block for designing novel bioactive molecules.

Researchers are increasingly interested in (2S)-2-amino-4-(4-bromo-1H-pyrazol-1-yl)butanoic acid due to its relevance in peptide synthesis and medicinal chemistry. The compound's bromine substituent offers opportunities for further functionalization via cross-coupling reactions, a topic frequently searched in organic synthesis forums and drug design publications. Its potential role in modulating protein-protein interactions aligns with current trends in targeting undruggable pathways, a hot topic in cancer therapeutics and neurodegenerative disease research.

The stereospecificity of this compound (indicated by the (2S)- prefix) is particularly noteworthy, as chirality often determines biological activity. This aspect resonates with growing industry focus on enantiopure pharmaceuticals, a subject dominating discussions in FDA approval processes and patent strategies. Analytical techniques like HPLC chiral separation and X-ray crystallography are commonly employed to characterize such compounds, addressing frequent queries about stereochemical analysis methods.

In the context of structure-activity relationship (SAR) studies, the 4-bromo-1H-pyrazol-1-yl group serves as a versatile pharmacophore. Recent literature highlights pyrazole derivatives as key components in kinase inhibitors and GPCR modulators, connecting this compound to trending research on targeted therapies. The butanoic acid linker provides optimal spacing for biological recognition, a design principle often explored in fragment-based drug discovery approaches.

From a synthetic chemistry perspective, the preparation of CAS 2154647-94-4 typically involves asymmetric synthesis or chiral resolution techniques. These methods are frequently searched by chemists investigating amino acid modifications or heterocyclic compound synthesis. The bromine atom's presence enables subsequent palladium-catalyzed couplings, making this compound a strategic intermediate in combinatorial chemistry libraries.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, are crucial for ADMET predictions - a recurring theme in computational chemistry discussions. Researchers often inquire about such parameters when evaluating drug-likeness or blood-brain barrier permeability, especially for CNS-targeting compounds.

Quality control of (2S)-2-amino-4-(4-bromo-1H-pyrazol-1-yl)butanoic acid requires rigorous spectroscopic characterization, including NMR and mass spectrometry. These analytical methods are perennially relevant, as evidenced by persistent searches for compound purity verification techniques. The bromine isotope pattern in mass spectra serves as a distinctive fingerprint, a practical consideration for analytical method development.

In biochemical applications, this amino acid derivative shows promise as a substrate analog for studying enzyme mechanisms. The pyrazole ring's hydrogen bonding potential mimics natural substrates while providing metabolic stability, addressing current interests in protease-resistant peptides and therapeutic enzyme inhibitors.

The commercial availability of CAS 2154647-94-4 through specialty chemical suppliers meets the needs of high-throughput screening campaigns. This availability aligns with pharmaceutical industry demands for diverse screening compounds, a sector experiencing growth due to AI-driven drug discovery initiatives. The compound's structural complexity positions it as a valuable asset in lead optimization workflows.

Recent patent literature reveals derivatives of (2S)-2-amino-4-(4-bromo-1H-pyrazol-1-yl)butanoic acid appearing in claims for inflammatory disease treatments and metabolic disorder therapies. These applications connect to widespread public interest in chronic condition management and personalized medicine approaches. The compound's modular design facilitates creation of structure-activity libraries, a strategy gaining traction in academic drug discovery programs.

From a regulatory standpoint, proper handling of this compound requires standard laboratory safety protocols, though it doesn't fall under restricted categories. This distinction is important for researchers comparing synthetic accessibility versus regulatory constraints - a common consideration in medicinal chemistry project planning.

In conclusion, (2S)-2-amino-4-(4-bromo-1H-pyrazol-1-yl)butanoic acid represents a multifaceted research tool with applications spanning from basic science to applied drug development. Its unique combination of chirality, heterocyclic functionality, and synthetic versatility ensures continued relevance in evolving chemical biology and pharmaceutical innovation landscapes.